Cas no 53353-01-8 ((s)-(+)-1-bromo-4-methylhexane)

• Product Name: (s)-(+)-1-bromo-4-methylhexane
• CAS No: 53353-01-8
• MF: C₇H₁₅Br
• MW: 179.098001718521
• CID: 938359
• PubChem ID: 13800354
• Update Time: 2025-04-19

(s)-(+)-1-bromo-4-methylhexane Chemical and Physical Properties

Names and Identifiers

• (s)-(+)-1-bromo-4-methylhexane
• (+)(S)-6-Brom-3-methyl-hexan
• (S)-(+)-1-bromo-4-methyl-hexane
• (S)-1-Brom-4-methyl-hexan
• (S)-1-bromo-4-methylhexane
• (S)-1-bromo-4-methyl-hexane
• (S)-4-methylhexyl bromide
• AG-F-82994
• CTK4J7718
• 53353-01-8
• (4S)-1-Bromo-4-methylhexane
• DTXSID80549846
• DB-310330
• AKOS006279969
• SCHEMBL9120905

• Inchi： 1S/C7H15Br/c1-3-7(2)5-4-6-8/h7H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： QIXNVYCYRYRCAK-ZETCQYMHSA-N
• SMILES： BrCCC[C@@H](C)CC

Computed Properties

• Exact Mass: 178.03571g/mol
• Monoisotopic Mass: 178.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 43.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides